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Compound of Interest

Compound Name: Acid Black 52

Cat. No.: B034585

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical with CAS number
5610-64-0, identified as Acid Black 52. It is an anionic monoazo dye complexed with
chromium.[1] This document consolidates available data on its chemical and physical
properties, synthesis, industrial applications, and safety and handling protocols. While
extensively used as a colorant in various industries, this guide also explores its limited but
emerging applications in research, particularly in proteomics, alongside a review of its
toxicological profile and environmental fate. The information is intended to serve as a
foundational resource for professionals in research and development.

Chemical Identification and Properties

Acid Black 52 is a metallized dye, which exists as a dark brown to black powder.[1][2][3][4][5]
[6][7][8] It is soluble in water and ethanol.[1][3][4][5][6]

Chemical Structure and Identifiers

e Chemical Name: C.I. Acid Black 52[1]
e CAS Number: 5610-64-0[1]

e Molecular Formula: CeoH36Cr2NoNaz021S3[7]
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» Molecular Weight: 1488.13 g/mol [7]

e Synonyms: Palatine Fast Black WAN, CI 15711, Chromolan Black NWA[1][4][9]

Physical and Chemical Properties

A summary of the key physical and chemical properties of Acid Black 52 is presented in Table

1.

Property Value Reference

Appearance Dark brown to black powder [L1213141s1e1 7181
Soluble in water and ethanol.

B Slightly soluble in acetone.

Solubility _ _ [L][3]14](5106]
Insoluble in other organic
solvents.

Melting Point Decomposes at 299 °C [1]

Density 1.58 g/cms3 at 20 °C [1]

Synthesis and Manufacturing

The synthesis of Acid Black 52 involves a multi-step process, beginning with the diazotization

of 4-Amino-3-hydroxy-7-nitronaphthalene-1-sulfonic acid, followed by coupling with

Naphthalen-2-ol. The resulting product is then heated with a chromium source, such as

chromium formate, to form the final metal-complex dye.[1][2][3]1[4][5][7][9]

Synthesis Workflow
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A simplified workflow for the synthesis of Acid Black 52.

Experimental Protocol for Synthesis

A representative laboratory-scale synthesis protocol for Acid Black 52 is as follows:

o Diazotization: 4-Amino-3-hydroxy-7-nitronaphthalene-1-sulfonic acid is diazotized using
standard procedures, typically involving sodium nitrite and a mineral acid at low
temperatures.

e Azo Coupling: The resulting diazonium salt is then coupled with Naphthalen-2-ol in an
agueous solution.

o Complexation: The intermediate azo compound is heated in an aqueous solution with
chromium formate at approximately 115°C for 2 hours.

» Finalization: The solution is made alkaline with sodium hydroxide, and the final product, Acid
Black 52, is isolated by drying.[1][2][3][4][5][7][9]

Applications in Research and Industry

Industrial Applications

Acid Black 52 is primarily used as a dye in the textile, leather, and electrochemical industries.
[6][8] Its applications include:

» Dyeing and printing of wool, polyamide, and silk fabrics.[3][4][5][6][7]
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o Coloring of leather goods.[6][8]

» Shading in the electrochemical dyeing of aluminum.[3][4][5][6][7]

Research Applications: Proteomics

While not as extensively documented as other protein stains like Coomassie Brilliant Blue or
silver staining, Acid Black 52 has been noted for its utility in proteomics research.[9][10][11] It
is used for the visualization of proteins separated by gel electrophoresis. The mechanism of
staining is believed to involve electrostatic interactions between the anionic dye and the basic
amino acid residues of the proteins.

Note: A specific, standardized protocol for using Acid Black 52 as a protein stain in a research
setting is not readily available in the reviewed literature. Researchers interested in this
application may need to adapt general protein staining protocols.

Biological Activity and Toxicology

Currently, there is a significant lack of data regarding the specific mechanism of action of Acid
Black 52 in biological systems and its potential to modulate signaling pathways. The available
toxicological information is primarily from animal studies and focuses on general toxicity rather
than specific cellular or molecular interactions.

Summary of Toxicological Data
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Endpoint Result Species Reference

) o Not found to be
Carcinogenicity ] Rat, Hamster [1]
oncogenic

More toxic in rats than
hamsters at higher

Acute Toxicity doses. Dose-related Rat, Hamster [1]
mortality observed in

males of both species.

. o May cause skin and -~
Skin and Eye Irritation S Not specified [1]
eye irritation.

_ o May cause respiratory N
Respiratory Irritation o Not specified [1]
tract irritation.

Cellular and Molecular Interactions

Detailed studies on the effects of Acid Black 52 on specific cell lines, its potential to interfere
with cellular signaling pathways, or its utility in drug development are not available in the
current body of scientific literature. This represents a significant knowledge gap and an area for
future research.

Environmental Fate and Degradation

The environmental persistence and degradation of azo dyes like Acid Black 52 are of
considerable interest due to their widespread industrial use. Studies have explored various
methods for its removal from wastewater.

Biodegradation

Under facultative-aerobic conditions, a biodegradability of 94.1% has been reported for Acid
Black 52 in a biological treatment system.[1] However, azo dyes can be inhibitory to microbial
oxidation processes in activated sludge and stream water.[1] The primary mechanism of
bacterial degradation of azo dyes involves the reductive cleavage of the azo bond (-N=N-),
which can lead to the formation of aromatic amines.[10]
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Advanced Oxidation Processes

Recent research has focused on the degradation of Acid Black 52 using advanced oxidation
processes, such as atmospheric pressure corona plasma. These studies provide insights into
the chemical breakdown of the dye.

Experimental Protocol: Degradation by Corona Plasma

The following is a summary of an experimental setup for the degradation of Acid Black 52
using corona plasma:

¢ Solution Preparation: A 1.0 mM solution of Acid Black 52 is prepared in deionized water.
Ferrous sulfate (FeSOa4) at 1.0 mM may be added as a catalyst.[12][13]

o Plasma Treatment: A corona plasma is generated at atmospheric pressure and applied to the
liquid-air interface of the dye solution. The experimental setup typically consists of two
tungsten electrodes (anode and cathode).[12][13]

» Monitoring: The degradation process is monitored by measuring various parameters over
time, including:

o UV-Vis absorbance (characteristic peak at 570 nm) to determine the concentration of the
dye.[13]

o pH and electrical conductivity.[12][13]

o Chemical Oxygen Demand (COD) and Total Organic Carbon (TOC) to assess
mineralization.[12][13]

Degradation Workflow

Generation of
Corona Plasma Reactive Species Oxidation
Treatment (e.g., OH radicals)

Cleavage of — Formation of — -

~ Acid Black 52 »| AzoBonds | Intermediate Compounds »-{RMineralization Picez Hzo et
in Aqueous Solution

A4
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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